Cas no 1806281-18-4 (4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1806281-18-4
• MF: C₉H₅ClF₃NO₂S
• MW: 283.654710531235
• CID: 5004191
• Update Time: 2025-06-14

4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO2S/c1-5-6(4-14)2-3-7(17(10,15)16)8(5)9(11,12)13/h2-3H,1H3
• InChI Key： JBEWNOODONBAAX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=C(C)C=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride

Comprehensive Overview of 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1806281-18-4)

4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1806281-18-4) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. This compound, characterized by its unique trifluoromethyl and cyano functional groups, serves as a critical building block for the development of advanced small molecule drugs and functional materials. Its molecular structure, which combines electron-withdrawing and steric hindrance properties, makes it particularly valuable for cross-coupling reactions and catalysis.

In recent years, the demand for fluorinated compounds like 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride has surged due to their applications in drug discovery and material science. Researchers are increasingly focusing on trifluoromethylated aromatics for their ability to enhance bioavailability and metabolic stability in therapeutic agents. This compound’s CAS No. 1806281-18-4 is frequently cited in patents related to kinase inhibitors and antiviral agents, aligning with the growing interest in targeted therapies and precision medicine.

The synthesis of 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride typically involves multi-step organic reactions, including halogenation, sulfonation, and cyanation. Its reactive sulfonyl chloride group allows for facile derivatization, enabling the creation of sulfonamides and sulfonate esters, which are pivotal in medicinal chemistry. The compound’s thermal stability and solubility profile further contribute to its utility in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have been explored to minimize environmental impact while maintaining high yield and purity. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in chemical engineering and process development.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 1806281-18-4, ensuring compliance with regulatory standards for pharmaceutical intermediates. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its adoption in QC/QA protocols. Additionally, its storage conditions and handling precautions are critical considerations for laboratories aiming to maintain reproducibility and safety.

In the realm of academic research, 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride is frequently referenced in studies exploring structure-activity relationships (SAR) and molecular docking. Its unique steric and electronic properties make it a valuable probe for investigating enzyme inhibition and receptor binding. These applications resonate with the rising popularity of computational chemistry and AI-driven drug design, topics that dominate contemporary scientific discourse.

Market trends indicate a steady growth in the demand for high-purity sulfonyl chlorides, driven by advancements in bioconjugation and proteomics. CAS No. 1806281-18-4 is no exception, with suppliers emphasizing custom synthesis and scale-up capabilities to meet the needs of biotech startups and multinational pharmaceutical companies. This compound’s versatility underscores its relevance in both niche research and large-scale production.

To summarize, 4-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1806281-18-4) represents a cornerstone of modern synthetic chemistry, bridging the gap between fundamental research and industrial application. Its multifaceted utility, combined with the ongoing innovations in fluorine chemistry and sustainable practices, ensures its continued prominence in scientific and commercial arenas.